Cas no 1805433-90-2 (2-(Difluoromethyl)-5-fluoro-6-iodo-3-methoxypyridine)

• Product Name: 2-(Difluoromethyl)-5-fluoro-6-iodo-3-methoxypyridine
• CAS No: 1805433-90-2
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4881292
• Update Time: 2025-10-30

2-(Difluoromethyl)-5-fluoro-6-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-6-iodo-3-methoxypyridine

• Inchi： 1S/C7H5F3INO/c1-13-4-2-3(8)7(11)12-5(4)6(9)10/h2,6H,1H3
• InChI Key： YEKRCXTZIALPJP-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(Difluoromethyl)-5-fluoro-6-iodo-3-methoxypyridine

Introduction to 2-(Difluoromethyl)-5-fluoro-6-iodo-3-methoxypyridine (CAS No. 1805433-90-2)

2-(Difluoromethyl)-5-fluoro-6-iodo-3-methoxypyridine, identified by its Chemical Abstracts Service (CAS) number 1805433-90-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is a cornerstone in the synthesis of numerous bioactive molecules, particularly in the development of drugs targeting various therapeutic areas.

The structural features of 2-(Difluoromethyl)-5-fluoro-6-iodo-3-methoxypyridine make it a versatile intermediate in organic synthesis. The presence of multiple substituents, including a difluoromethyl group, a fluoro atom, an iodo substituent, and a methoxy group, endows the molecule with unique electronic and steric properties. These characteristics are instrumental in modulating its reactivity and biological activity, making it a valuable building block for the design of novel pharmacophores.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and altered binding affinities with biological targets. The difluoromethyl group, in particular, is renowned for its ability to increase lipophilicity and metabolic resistance, while the fluoro and iodo substituents can serve as handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. The methoxy group contributes to electron donation, influencing the overall electronic landscape of the molecule.

One of the most compelling aspects of 2-(Difluoromethyl)-5-fluoro-6-iodo-3-methoxypyridine is its potential application in the development of small-molecule inhibitors targeting kinases and other enzyme-driven diseases. Kinases are critical enzymes involved in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, most notably cancer. The pyridine core serves as an excellent scaffold for designing kinase inhibitors due to its ability to mimic ATP binding pockets and interact with key residues in the active site.

Recent studies have highlighted the utility of fluorinated pyridines in creating potent and selective kinase inhibitors. For instance, derivatives of pyridine have been shown to exhibit high affinity for tyrosine kinases such as EGFR (epidermal growth factor receptor), ALK (anaplastic lymphoma kinase), and BTK ( Bruton's tyrosine kinase). The introduction of fluorine atoms can lead to improved binding kinetics by enhancing hydrophobic interactions and reducing conformational entropy changes upon binding. Additionally, the iodo substituent on the 6-position allows for easy modification through palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophoric elements.

The methoxy group at the 3-position further enhances the compound's versatility by providing a site for further derivatization. This can be particularly useful in optimizing pharmacokinetic properties such as solubility and permeability. Moreover, methoxy-substituted pyridines often exhibit better oral bioavailability due to their ability to form hydrogen bonds with biological targets, improving overall drug efficacy.

In clinical research, compounds derived from 2-(Difluoromethyl)-5-fluoro-6-iodo-3-methoxypyridine have shown promise in preclinical models of cancer and inflammatory diseases. The combination of fluorine atoms and iodine substituents enhances both metabolic stability and reactivity, making it an ideal candidate for generating libraries of drug-like molecules. High-throughput screening (HTS) campaigns have identified several hits based on this scaffold that exhibit inhibitory activity against relevant disease targets.

The synthesis of 2-(Difluoromethyl)-5-fluoro-6-iodo-3-methoxypyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation strategies followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The presence of multiple reactive sites necessitates precise control over reaction conditions to avoid side products. Advances in synthetic methodologies have enabled more efficient access to this compound, paving the way for rapid discovery and development programs.

The growing interest in fluorinated heterocycles has also spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming molecular structure and purity. Additionally, computational methods like molecular modeling are increasingly used to predict binding interactions and optimize lead compounds.

Looking ahead, the future prospects for 2-(Difluoromethyl)-5-fluoro-6-iodo-3-methoxypyridine are promising as it continues to be explored in various drug discovery initiatives. Its unique structural features make it an attractive candidate for developing next-generation therapeutics targeting challenging diseases such as cancer and neurodegenerative disorders. As research progresses, it is anticipated that new synthetic strategies will emerge, further enhancing access to this valuable intermediate.

In conclusion,2-(Difluoromethyl)-5-fluoro-6-iodo-3-methoxypyridine (CAS No. 1805433-90-2) represents a significant advancement in pharmaceutical chemistry due to its multifaceted utility as a building block for drug discovery. Its structural complexity and functional diversity position it as a key component in developing novel therapeutics with improved efficacy and selectivity. As our understanding of molecular interactions evolves，this compound will undoubtedly play an integral role in shaping future medical breakthroughs.